5-[4-(1,3-benzodioxol-5-ylamino)-1-phthalazinyl]-N-(2-hydroxyethyl)-2-methylbenzenesulfonamide
Overview
Description
The compound is a chemically complex molecule that likely possesses a range of biological activities due to its structural features, such as the 1,3-benzodioxol, phthalazinyl, and benzenesulfonamide functionalities. These groups are known for their involvement in various chemical reactions and biological activities, making the compound of significant interest in medicinal chemistry and biochemical research.
Synthesis Analysis
The synthesis of similar sulfonamide derivatives involves multi-step chemical reactions, typically starting from substituted benzenesulfonyl chlorides and proceeding through nucleophilic substitution and condensation reactions. The synthesis process often requires precise control of reaction conditions to achieve high yields and selectivity for the desired product (Żołnowska et al., 2018).
Molecular Structure Analysis
The molecular structure of related compounds, such as sulfonamide derivatives, is characterized using techniques like X-ray crystallography, which provides detailed information on the molecular geometry and intermolecular interactions. These structural insights are crucial for understanding the compound's chemical reactivity and biological activity (Al-Hourani et al., 2016).
Chemical Reactions and Properties
Sulfonamide derivatives undergo a range of chemical reactions, including nucleophilic substitution, condensation, and redox reactions. The presence of the sulfonamide group significantly influences the electronic properties of the molecule, affecting its reactivity and the types of reactions it can participate in (Kisseljova et al., 2014).
Scientific Research Applications
Photodynamic Therapy Applications
The study by Pişkin, Canpolat, and Öztürk (2020) discusses the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds exhibit high singlet oxygen quantum yield, making them promising candidates for Type II photosensitizers in the treatment of cancer through photodynamic therapy. Their properties include good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, essential for effective photodynamic therapy applications (Pişkin, Canpolat, & Öztürk, 2020).
Anticancer Activity and Enzyme Inhibition
Żołnowska et al. (2018) synthesized novel benzenesulfonamide derivatives that showed inhibitory activity towards human carbonic anhydrase cytosolic isozymes I and II and the transmembrane tumor-associated isozymes IX and XII. These compounds exhibited significant anticancer activity against various human tumor cell lines, highlighting their potential in cancer therapy and enzyme inhibition research (Żołnowska et al., 2018).
Antibacterial and Antifungal Properties
Abbasi et al. (2015) investigated synthetic N-alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides for their antibacterial and anti-enzymatic potential. The results showed that these compounds are potent antibacterial agents and moderate to weak enzyme inhibitors, suggesting their utility in addressing antibiotic resistance and investigating new antibacterial strategies (Abbasi et al., 2015).
Future Directions
properties
IUPAC Name |
5-[4-(1,3-benzodioxol-5-ylamino)phthalazin-1-yl]-N-(2-hydroxyethyl)-2-methylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O5S/c1-15-6-7-16(12-22(15)34(30,31)25-10-11-29)23-18-4-2-3-5-19(18)24(28-27-23)26-17-8-9-20-21(13-17)33-14-32-20/h2-9,12-13,25,29H,10-11,14H2,1H3,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZMCWTZAUIPVBQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC5=C(C=C4)OCO5)S(=O)(=O)NCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[4-(1,3-benzodioxol-5-ylamino)phthalazin-1-yl]-N-(2-hydroxyethyl)-2-methylbenzenesulfonamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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